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Compound of Interest

Compound Name: 4-(Tributylstannyl)pyridine

Cat. No.: B055037

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational procedures, and disposal plans for
the handling of 4-(Tributylstannyl)pyridine. Adherence to these guidelines is essential for
ensuring laboratory safety and minimizing environmental impact.

l. Quantitative Data Summary

The following table summarizes the key quantitative data for 4-(Tributylstannyl)pyridine.

Property Value Reference
Chemical Formula C17H31NSn [1][2]
Molecular Weight 368.15 g/mol [2]
Pale yellow to colorless
Appearance o ) [1]
liquid/solid

Insoluble in water. Soluble in
Solubility organic solvents like ether, [1112]

hexane, and tetrahydrofuran.

Occupational Exposure Limits TWA: 0.1 mg/m3 STEL: 0.2

(as Sn) mg/m3

[3]
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TWA (Time-Weighted Average), STEL (Short-Term Exposure Limit)

Il. Hazard Identification and Personal Protective
Equipment (PPE)

Hazard Statements:

Toxic if swallowed.[4]

Harmful in contact with skin.[4]

Causes skin irritation.[4]

Causes serious eye irritation.[4]

May cause damage to organs through prolonged or repeated exposure.[4]

Very toxic to aquatic life with long-lasting effects.[4]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield must be worn.[4]

» Skin Protection: A flame-retardant lab coat and appropriate impervious clothing (e.g., apron,
Suit) are necessary to prevent skin contact.[1]

» Hand Protection: Chemically resistant gloves (e.g., butyl rubber) are mandatory. Nitrile
gloves are not recommended for prolonged use with this chemical.[5]

» Respiratory Protection: All work must be conducted in a certified chemical fume hood to
avoid inhalation of vapors.[6]

lll. Operational Plan: Step-by-Step Handling
Procedures

1. Preparation:

e Ensure a certified chemical fume hood is operational.
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 Verify that an emergency eyewash station and safety shower are accessible within the
immediate work area.[5]

o Assemble all necessary equipment and reagents before handling the compound.

e Don all required personal protective equipment.

2. Handling:

e Conduct all manipulations of 4-(Tributylstannyl)pyridine within the chemical fume hood.[6]
» Avoid direct contact with skin, eyes, and clothing.

» Do not eat, drink, or smoke in the laboratory.

» Use the smallest quantity of the chemical necessary for the experiment.

o Keep the container tightly closed when not in use.

3. In Case of a Spill:

» Evacuate the immediate area.

« |f safe to do so, absorb the spill with an inert, dry material (e.g., vermiculite, sand).

» Collect the absorbed material into a sealed, properly labeled hazardous waste container.

o Decontaminate the spill area with an appropriate solvent (e.g., toluene or hexanes),
collecting the cleaning materials as hazardous waste.[4]

4. First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and seek medical attention.[4]

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

¢ Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

IV. Disposal Plan

All waste containing 4-(Tributylstannyl)pyridine must be treated as hazardous waste.

1. Waste Collection:
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» Collect all waste materials, including unused reagents, reaction byproducts, and
contaminated materials (e.g., gloves, absorbent pads, glassware), in a designated, sealed,
and clearly labeled hazardous waste container. The label should read "Hazardous Waste:
Organotin Compounds".[7]

* Rinse contaminated glassware with a suitable organic solvent (e.g., toluene or hexanes) and
collect the rinsate as hazardous waste.[4]

2. Storage of Waste:

» Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.
o Ensure the container is kept closed to prevent the release of vapors.

3. Final Disposal:

o Arrange for the disposal of the hazardous waste through a licensed and certified hazardous
waste disposal company.
e Do not dispose of any 4-(Tributylstannyl)pyridine waste down the drain or in regular trash.

[8]

V. Workflow Diagram

The following diagram illustrates the safe handling workflow for 4-(Tributylstannyl)pyridine.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.epa.nsw.gov.au/sites/default/files/organotin.pdf
https://delvallelab.weebly.com/uploads/4/9/4/7/49471639/sop-organotin.doc
https://www.benchchem.com/product/b055037?utm_src=pdf-body
https://www.wastemanaged.co.uk/our-news/laboratory/laboratory-waste-guide/
https://www.benchchem.com/product/b055037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

4 )

Preparation

Gerify Fume Hood Operatiora Spill Response First Aid

Emergency Procedures

:

Don Appropriate PPE

Assemble Materials
J

Begin Experiment

\

-

[

Handling
Y

[Work Inside Fume Hooa
A 4

Use Minimal Quantity

y

E(eep Container SealecD

- J

End of Use

Disposal

Collect Waste in Labeled Container

Rinse Contaminated Glassware
Gtore Waste Appropriatela

( )

Click to download full resolution via product page

. J

Caption: Workflow for the safe handling of 4-(Tributylstannyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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